Methyl 5-fluoromethoxypyridine-2-carboxylate
Cat. No. B8510886
M. Wt: 185.15 g/mol
InChI Key: BNIUDXOJYUGGNS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09079914B2
Procedure details
N NaOH (81 μL) was added to a solution containing methyl 5-fluoromethoxypyridine-2-carboxylate (50 mg) in THF/water (2 mL, 3/1), and the mixture was stirred at RT for 10 min. Water (1 mL) was added to the reaction solution, followed by further stirring for 20 min. The reaction solution was made acidic with 5 N hydrochloric acid. EtOAc and a saturated NaCl solution were added to the reaction solution, and the organic layer was separated. The organic layer was dried over anhydrous MgSO4, and the insoluble matter was separated by filtration. The filtrate was concentrated to obtain the title compound (22.6 mg). 1H-NMR (CDCl3) δ (ppm): 5.81 (d, J=53.2 Hz, 2H), 7.61 (ddd, J=0.8, 2.8, 8.8 Hz, 1H), 8.25 (d, J=0.8, 8.8 Hz, 1H), 8.42 (d, J=2.4 Hz, 1H).
Identifiers
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REACTION_CXSMILES
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[OH-].[Na+].[F:3][CH2:4][O:5][C:6]1[CH:7]=[CH:8][C:9]([C:12]([O:14]C)=[O:13])=[N:10][CH:11]=1.Cl.[Na+].[Cl-]>C1COCC1.O.CCOC(C)=O.O>[F:3][CH2:4][O:5][C:6]1[CH:7]=[CH:8][C:9]([C:12]([OH:14])=[O:13])=[N:10][CH:11]=1 |f:0.1,4.5,6.7|
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Inputs
Step One
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Name
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Quantity
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81 μL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Two
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Name
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Quantity
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50 mg
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Type
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reactant
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Smiles
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FCOC=1C=CC(=NC1)C(=O)OC
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Name
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Quantity
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2 mL
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Type
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solvent
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Smiles
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C1CCOC1.O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Step Four
Step Five
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at RT for 10 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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by further stirring for 20 min
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Duration
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20 min
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CUSTOM
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Type
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CUSTOM
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Details
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the organic layer was separated
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over anhydrous MgSO4
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CUSTOM
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Type
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CUSTOM
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Details
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the insoluble matter was separated by filtration
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated
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Outcomes
Product
Details
Reaction Time |
10 min |
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Name
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Type
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product
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Smiles
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FCOC=1C=CC(=NC1)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 22.6 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 48.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
